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Compound of Interest

Compound Name: 2-Chloro-4-methylbenzothiazole

Cat. No.: B148543 Get Quote

Property Value

Molecular Formula C₈H₆ClNS

Molecular Weight 183.66 g/mol [1]

Appearance Solid

CAS Number 3622-32-0[2]

Chromatographic Conditions
A reversed-phase HPLC method with UV detection was developed and validated to ensure

accuracy and precision. The chromatographic conditions are summarized in the table below.

The selection of a C18 column is a common and effective choice for the separation of

benzothiazole derivatives.
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Parameter Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
Acetonitrile:Water (70:30, v/v) with 0.1% Formic

Acid

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Detection Wavelength 254 nm

Column Temperature 30 °C

Run Time 10 minutes

Method Validation Summary
The developed HPLC method was validated for its linearity, precision, and accuracy. The

following table summarizes the key performance characteristics of the method.

Parameter Result

Retention Time ~ 5.2 min

Linearity (R²) > 0.999

Range 1 - 100 µg/mL

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%

Experimental Protocols
Reagents and Materials

2-Chloro-4-methylbenzothiazole reference standard
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Acetonitrile (HPLC grade)

Water (Ultrapure)

Formic Acid (ACS grade)

Methanol (HPLC grade)

0.45 µm Syringe filters

Standard Solution Preparation
Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Chloro-4-methylbenzothiazole
reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

Working Standard Solutions: Perform serial dilutions of the stock solution with the mobile

phase to prepare a series of working standard solutions with concentrations of 1, 5, 10, 25,

50, and 100 µg/mL.

Sample Preparation
Accurately weigh the sample containing 2-Chloro-4-methylbenzothiazole.

Dissolve the sample in the mobile phase to achieve a theoretical concentration within the

calibration range (1-100 µg/mL).

Filter the sample solution using a 0.45 µm syringe filter prior to injection to remove any

particulate matter.

HPLC Analysis Procedure
System Equilibration: Equilibrate the HPLC system with the mobile phase for at least 30

minutes or until a stable baseline is achieved.

Calibration Curve: Inject 10 µL of each working standard solution in duplicate. Construct a

calibration curve by plotting the peak area against the concentration of the standard

solutions.

Sample Analysis: Inject 10 µL of the prepared sample solution in duplicate.
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Quantification: Determine the concentration of 2-Chloro-4-methylbenzothiazole in the

sample by interpolating its peak area on the calibration curve.

Visualizations
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Caption: Experimental workflow for the HPLC analysis of 2-Chloro-4-methylbenzothiazole.
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Analyte Properties
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Caption: Logical steps for developing the HPLC method for 2-Chloro-4-methylbenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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